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Compound of Interest

1-(4-methylbenzyl)-1H-pyrazol-4-
Compound Name:

amine
CAS No.: 1002414-59-6; 1189462-86-9
Cat. No.: B2374744

Get Quote

Executive Summary & Immediate Directives

Do not dispose of 1-(4-methylbenzyl)-1H-pyrazol-4-amine down the drain or in general trash.

This compound is an organic amine with potential acute toxicity and environmental hazards. It
requires thermal destruction via a licensed hazardous waste incinerator. All disposal workflows
must prioritize the prevention of aquatic contamination and accidental exposure through
inhalation or skin contact.

Core Disposal Code:ORG-AMINE-INCIN (Organic Amine - Incineration Required)

Chemical Profile & Hazard Identification

Before handling waste, verify the chemical identity and associated hazards. This data grounds
the safety protocols defined in Section 3.
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Parameter Data

Chemical Name 1-(4-methylbenzyl)-1H-pyrazol-4-amine

1189462-86-9 (Referenced as Dihydrochloride

CAS Number
salt)
Molecular Formula C11H13Ns
Molecular Weight 187.24 g/mol
Physical State Solid (typically off-white to orange powder)

) Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic
Primary Hazards -
Toxicity

Incompatible with strong oxidizing agents and

Reactivit
Y strong acids.[1][2][3]

GHS Hazard Classification (derived from structural

analogs)
e H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[5][6]

H411: Toxic to aquatic life with long-lasting effects.

Waste Segregation & Handling Protocol

The chemical nature of the pyrazole amine dictates specific segregation rules to prevent
dangerous exothermic reactions or gas evolution in waste containers.

Segregation Logic
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o DO NOT MIX with oxidizing acids (Nitric, Perchloric) or strong oxidizers (Permanganates).
Reaction may generate heat and toxic nitrogen oxide (NOXx) gases.

o DO NOT MIX with aldehydes or acyl halides in the waste stream unless part of a controlled
neutralization procedure, as this can form reactive imines or amides.

Waste Container Specifications

o Material: High-Density Polyethylene (HDPE) or Amber Glass.
o Cap: Vented cap recommended if the waste solution contains volatile solvents.

e Labeling: Must carry the "Hazardous Waste" label with the constituents clearly listed: "1-(4-
methylbenzyl)-1H-pyrazol-4-amine, [Solvent Name]".

Visual Workflow: Waste Segregation

The following diagram outlines the decision logic for categorizing this specific waste stream.
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Waste Generation:
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Figure 1: Decision tree for segregating aminopyrazole waste into correct disposal streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Substance

If you have expired or surplus solid reagent:

» Don PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Use a
fume hood.

o Containerize: Transfer the solid into a wide-mouth HDPE jar or a heavy-duty hazardous
waste bag.
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e Labeling: Mark as "Toxic Solid, Organic, N.O.S. (contains aminopyrazole)."[4][7]
o Disposal Path: Hand over to EHS for Incineration.

o Note: Dissolving the solid in a combustible solvent (like acetone) is permitted only if your
facility requires liquid waste streams for incineration injection.

Scenario B: Disposal of Reaction Mixtures (Liquid)

» Neutralization (If Acidic): If the amine was used in an acidic condition, neutralize the solution
to pH 6-8 using Sodium Bicarbonate (NaHCO:s) to prevent acid-catalyzed degradation or
reaction with other wastes.

o Solvent Compatibility:
o Compatible: Acetone, Methanol, Ethanol, Ethyl Acetate, Toluene.
o Incompatible: Concentrated Nitric Acid, Chromic Acid.

o Transfer: Pour into the appropriate "Organic Waste" carboy (Halogenated or Non-
Halogenated).

e Record Keeping: Log the approximate mass of the amine added to the carboy.

Spill Response & Cleanup

Accidental release requires immediate containment to prevent dust inhalation or floor
contamination.

PPE Requirements for Spills

Protection Type Specification

N95 or P100 particulate respirator (for solids);

Respiratory Half-mask with organic vapor cartridge (for
solutions).

Hand Nitrile gloves (0.11 mm minimum thickness).

Eye Chemical splash goggles.
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Cleanup Workflow
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Figure 2: Operational workflow for containing and cleaning spills of 1-(4-methylbenzyl)-1H-
pyrazol-4-amine.

References & Verification

The following sources provide the foundational safety data and regulatory frameworks used to
build this protocol.

e BLD Pharm.SDS for 1-(4-Methylbenzyl)-1H-pyrazol-4-amine dihydrochloride (CAS
1189462-86-9). Retrieved from

e PubChem.Compound Summary: 1-benzyl-1H-pyrazol-4-amine (Structural Analog). National
Library of Medicine. Retrieved from

e National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press.

» Santa Cruz Biotechnology.Product Information: 1-(4-Methylbenzyl)-1H-pyrazol-4-amine.[1]
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 28466-62-8|1-Benzyl-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]

2. Pyrazole, 1-benzyl-4-(methylamino)- | C11H13N3 | CID 206698 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1-methyl-1H-pyrazol-4-amine | C4H7N3 | CID 4770990 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]
6. fishersci.com [fishersci.com]

7. molport.com [molport.com]

To cite this document: BenchChem. [Comprehensive Disposal Guide: 1-(4-
methylbenzyl)-1H-pyrazol-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2374744/docs#comprehensive-disposal-guide-1-4-
methylbenzyl-1h-pyrazol-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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